Cas no 2229418-85-1 (5-(5-propylthiophen-2-yl)-1,2-oxazol-4-amine)

• Product Name: 5-(5-propylthiophen-2-yl)-1,2-oxazol-4-amine
• CAS No: 2229418-85-1
• MF: C₁₀H₁₂N₂OS
• MW: 208.280080795288
• CID: 6015844
• PubChem ID: 165734146
• Update Time: 2025-11-05

5-(5-propylthiophen-2-yl)-1,2-oxazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(5-propylthiophen-2-yl)-1,2-oxazol-4-amine
• 2229418-85-1
• EN300-1752727

• Inchi： 1S/C10H12N2OS/c1-2-3-7-4-5-9(14-7)10-8(11)6-12-13-10/h4-6H,2-3,11H2,1H3
• InChI Key： CABIGQNCHACEPB-UHFFFAOYSA-N
• SMILES： S1C(C2=C(C=NO2)N)=CC=C1CCC

Computed Properties

• Exact Mass: 208.06703418g/mol
• Monoisotopic Mass: 208.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 80.3Ų

Additional information on 5-(5-propylthiophen-2-yl)-1,2-oxazol-4-amine

Comprehensive Overview of 5-(5-propylthiophen-2-yl)-1,2-oxazol-4-amine (CAS No. 2229418-85-1): Properties, Applications, and Research Insights

The compound 5-(5-propylthiophen-2-yl)-1,2-oxazol-4-amine (CAS No. 2229418-85-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. This heterocyclic compound features a unique combination of thiophene and oxazole rings, making it a versatile building block for drug discovery and functional materials. Its molecular structure, characterized by the propylthiophene moiety linked to an oxazol-4-amine group, offers distinct electronic and steric properties that are highly valued in modern chemistry.

In recent years, the demand for thiophene-based compounds like 5-(5-propylthiophen-2-yl)-1,2-oxazol-4-amine has surged due to their applications in organic electronics and medicinal chemistry. Researchers are particularly interested in its potential as a pharmacophore for designing novel therapeutics targeting inflammation, metabolic disorders, and neurological conditions. The compound’s amine functional group also makes it a valuable intermediate for further derivatization, enabling the creation of libraries of analogs for high-throughput screening.

From a synthetic perspective, CAS No. 2229418-85-1 exemplifies the growing trend toward structure-activity relationship (SAR) optimization in drug development. Its oxazole-thiophene hybrid scaffold is frequently explored in fragment-based drug design, where small molecular fragments are assembled to enhance binding affinity and selectivity. This approach aligns with the pharmaceutical industry’s focus on precision medicine and targeted therapies, addressing unmet medical needs with greater efficiency.

The compound’s relevance extends beyond pharmaceuticals. In materials science, 5-(5-propylthiophen-2-yl)-1,2-oxazol-4-amine is investigated for its optoelectronic properties, particularly in organic semiconductors and conductive polymers. Its π-conjugated system facilitates charge transport, making it a candidate for OLEDs, solar cells, and flexible electronics—areas that dominate sustainable technology discussions. As industries shift toward green chemistry, the compound’s potential for low-toxicity applications further enhances its appeal.

Analytical studies of CAS No. 2229418-85-1 often highlight its stability under ambient conditions and compatibility with common cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig protocols. These features simplify its integration into complex synthetic routes, reducing production costs and environmental impact. Moreover, its spectroscopic fingerprints (e.g., NMR, HPLC) are well-documented, aiding in quality control and regulatory compliance—a critical factor for GMP manufacturing.

Current research trends also explore the compound’s role in bioorthogonal chemistry, where its reactive groups enable selective labeling of biomolecules. This aligns with the rising interest in diagnostic probes and theranostic agents, bridging diagnostics and therapy. As AI-driven drug discovery accelerates, datasets incorporating 5-(5-propylthiophen-2-yl)-1,2-oxazol-4-amine derivatives contribute to predictive modeling for drug-likeness and ADMET profiles.

In summary, 5-(5-propylthiophen-2-yl)-1,2-oxazol-4-amine (CAS No. 2229418-85-1) represents a multifaceted tool for innovation across disciplines. Its structural elegance and functional adaptability position it at the forefront of small-molecule research, answering pressing challenges in healthcare and sustainable technology. Future directions may include nanocarrier functionalization and catalysis, further expanding its scientific and industrial footprint.